5-ethyl-3-(3-hydroxypropyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-ethyl-3-(3-hydroxypropyl)-6-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C12H16N2O2S2/c1-3-8-7(2)18-10-9(8)11(16)14(5-4-6-15)12(17)13-10/h15H,3-6H2,1-2H3,(H,13,17)
• InChI Key: LDLHHGSNOINTDY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC2=C1C(=O)N(C(=S)N2)CCCO)C
• Molecular Formula: C12H16N2O2S2
• Molecular Weight: 284.4 g/mol

Description

5-ethyl-3-(3-hydroxypropyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that exhibits potent biological activity. This compound belongs to the class of thienopyrimidines and has been the subject of extensive research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-ethyl-3-(3-hydroxypropyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been proposed that the compound exerts its antitumor activity by inhibiting the DNA synthesis and cell proliferation of cancer cells. Additionally, it has been suggested that the compound may interfere with the energy metabolism of cancer cells, leading to their death.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-ethyl-3-(3-hydroxypropyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one have been studied in vitro and in vivo. In vitro studies have shown that the compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In vivo studies have demonstrated that the compound exhibits potent antitumor activity in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-ethyl-3-(3-hydroxypropyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potent biological activity. The compound has been shown to exhibit antitumor, antibacterial, and antifungal properties, making it a versatile tool for studying various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and duration of exposure to this compound.

Future Directions

There are several future directions for the study of 5-ethyl-3-(3-hydroxypropyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is the development of novel derivatives with improved potency and selectivity. Another direction is the investigation of the compound's mechanism of action and potential targets. Additionally, further studies are needed to determine the efficacy and safety of this compound in preclinical and clinical settings.

Scientific Research Applications

5-ethyl-3-(3-hydroxypropyl)-2-mercapto-6-methylthieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent antitumor activity by inhibiting the growth of cancer cells. Additionally, it has been found to possess antibacterial and antifungal properties, making it a potential candidate for the treatment of infectious diseases.